Cas no 59625-06-8 (((Butylsulfonyl)methyl)diphenylphosphine oxide)
((Butylsulfonyl)methyl)diphenylphosphine oxide Chemical and Physical Properties
Names and Identifiers
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- ((Butylsulfonyl)methyl)diphenylphosphine oxide
- AX8289084
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- Inchi: 1S/C17H21O3PS/c1-2-3-14-22(19,20)15-21(18,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13H,2-3,14-15H2,1H3
- InChI Key: HIZNQPCZYKXVKV-UHFFFAOYSA-N
- SMILES: S(CCCC)(CP(C1C=CC=CC=1)(C1C=CC=CC=1)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 447
- Topological Polar Surface Area: 59.6
((Butylsulfonyl)methyl)diphenylphosphine oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114709-1g |
((Butylsulfonyl)methyl)diphenylphosphine oxide |
59625-06-8 | 95% | 1g |
$912.00 | 2023-09-01 |
((Butylsulfonyl)methyl)diphenylphosphine oxide Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on ((Butylsulfonyl)methyl)diphenylphosphine oxide
The Comprehensive Overview of ((Butylsulfonyl)methyl)diphenylphosphine Oxide (CAS No. 59625-06-8)
((Butylsulfonyl)methyl)diphenylphosphine oxide, also known by its CAS registry number 59625-06-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in advanced chemical synthesis and catalytic processes. The molecule consists of a diphenylphosphine oxide backbone substituted with a butylsulfonylmethyl group, which imparts distinctive electronic and steric properties.
Recent studies have highlighted the role of ((Butylsulfonyl)methyl)diphenylphosphine oxide in the development of novel catalysts for industrial applications. Researchers have explored its ability to enhance the efficiency of transition metal-catalyzed reactions, particularly in the field of organometallic chemistry. The sulfonate group attached to the phosphine oxide framework contributes to improved stability and selectivity in these reactions, making it a valuable component in modern catalytic systems.
In addition to its catalytic applications, this compound has shown promise in the synthesis of bioactive molecules. Its ability to act as a chiral auxiliary or a directing group in asymmetric synthesis has been extensively studied. Recent advancements in stereochemistry have demonstrated that CAS No. 59625-06-8 can facilitate the formation of complex molecular architectures with high enantioselectivity, which is crucial for drug discovery and development.
The physical and chemical properties of ((Butylsulfonyl)methyl)diphenylphosphine oxide have also been thoroughly investigated. Its thermal stability, solubility, and reactivity under various conditions make it suitable for use in high-throughput screening processes. Moreover, its compatibility with a wide range of solvents and reagents enhances its utility in diverse chemical transformations.
From an environmental perspective, the compound has been evaluated for its biodegradability and ecological impact. Studies indicate that under controlled conditions, it exhibits moderate biodegradation rates, which align with current sustainability trends in the chemical industry. This makes it an attractive option for eco-friendly chemical processes.
In conclusion, CAS No. 59625-06-8, or ((Butylsulfonyl)methyl)diphenylphosphine oxide, stands out as a multifaceted compound with applications spanning catalysis, asymmetric synthesis, and sustainable chemistry. Its unique structure and functional groups continue to inspire innovative research directions, solidifying its position as a key player in contemporary chemical science.
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